Cas no 1133123-02-0 (4-Bromo-2-iodo-benzoic Acid)

• Product Name: 4-Bromo-2-iodo-benzoic Acid
• CAS No: 1133123-02-0
• MF: C₇H₄BrIO₂
• MW: 326.913933753967
• MDL: MFCD12767500
• CID: 1028196
• PubChem ID: 19091504
• Update Time: 2025-04-20

4-Bromo-2-iodo-benzoic Acid Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-2-iodobenzoic acid
• 4-Bromo-2-iodo-benzoic Acid
• Benzoic acid, 4-bromo-2-iodo-
• 2-Iodo-4-bromobenzoic acid
• 4-Bromo-2-iodobenzoicacid
• PubChem13466
• 2-Iodo-4-bromobenzoicacid
• JYNKVVLDGGRVFE-UHFFFAOYSA-N
• STL555225
• CK1064
• BBL101429
• AM82916
• AS00147
• SY041365
• BC003752
• AB0030591
• ST24043390
• CS-0
• Z607863674
• CS-0067143
• AKOS005258610
• 1133123-02-0
• AS-813/43501592
• EN300-67484
• MFCD12767500
• SCHEMBL12302451
• 4-Bromo-2-iodo-benzoic acid;4-Bromo-2-iodobenzoic acid
• AS-18832
• DTXSID20597987

• MDL： MFCD12767500
• Inchi： 1S/C7H4BrIO2/c8-4-1-2-5(7(10)11)6(9)3-4/h1-3H,(H,10,11)
• InChI Key： JYNKVVLDGGRVFE-UHFFFAOYSA-N
• SMILES： IC1C=C(C=CC=1C(=O)O)Br

Computed Properties

• Exact Mass: 325.84400
• Monoisotopic Mass: 325.84394g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 37.3
• XLogP3: 2.8

Experimental Properties

• Density: 2.331
• Melting Point: 183-186°C
• Boiling Point: 355.8℃ at 760 mmHg
• Refractive Index: 1.69
• PSA: 37.30000
• LogP: 2.75190

4-Bromo-2-iodo-benzoic Acid Security Information

• Signal Word：Warning
• Hazard Statement： H315; H319; H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Hazard Category Code： 68/20/21/22
• Storage Condition：Store at room temperature